Cas no 2137681-20-8 (3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride)

• Product Name: 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride
• CAS No: 2137681-20-8
• MF: C₁₁H₁₀FNO₄S
• MW: 271.264805316925
• CID: 6535347
• PubChem ID: 165750031
• Update Time: 2025-07-24

3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride
• 2137681-20-8
• EN300-729023
• 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride

• Inchi： 1S/C11H10FNO4S/c1-2-16-10-6-4-3-5-8(10)9-7-11(17-13-9)18(12,14)15/h3-7H,2H2,1H3
• InChI Key： VXBWYCLMQNIRAK-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=CC=2OCC)=NO1)(=O)(=O)F

Computed Properties

• Exact Mass: 271.03145714g/mol
• Monoisotopic Mass: 271.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2137681-20-8 and Product Name: 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride

The compound with the CAS number 2137681-20-8 and the product name 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates an oxazole ring, a well-known pharmacophore, which is often associated with properties such as bioavailability and metabolic stability. The presence of a sulfonyl fluoride group further enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological properties of oxazole derivatives. These compounds have been extensively studied for their roles in various biological processes, including inflammation, pain perception, and neurotransmitter modulation. The specific substitution pattern in 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride positions it as a promising candidate for further investigation in these areas. For instance, studies have shown that oxazole-containing molecules can interact with specific enzymes and receptors, leading to modulatory effects that may be beneficial in treating chronic inflammatory disorders. The sulfonyl fluoride moiety is particularly noteworthy, as it can serve as a leaving group in nucleophilic substitution reactions, facilitating the synthesis of more complex derivatives with tailored biological activities.

The synthesis of 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride involves a multi-step process that requires careful optimization to ensure high yield and purity. The initial step typically involves the formation of the oxazole ring through cyclization reactions between appropriate precursors. Subsequent functionalization steps introduce the ethoxyphenyl group and the sulfonyl fluoride moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations. The use of palladium or copper catalysts can facilitate the introduction of aryl groups while maintaining regioselectivity, which is crucial for achieving the desired molecular architecture.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of an oxazole ring and a sulfonyl fluoride group creates a versatile scaffold that can be modified to target specific biological pathways. For example, researchers have explored derivatives of this compound for their potential anti-inflammatory effects by modulating cyclooxygenase (COX) enzymes or inhibiting lipoxygenase pathways. Additionally, the sulfonyl fluoride group can be used to probe enzyme active sites through covalent binding studies, providing valuable insights into molecular interactions at the enzyme-substrate level. Such studies are essential for understanding drug mechanisms and designing more effective therapeutic agents.

The chemical properties of 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride also make it an interesting subject for material science applications. The presence of both polar and aromatic regions in its structure allows it to exhibit unique solubility characteristics and interact with various materials. This has led to investigations into its use as a building block for polymers or functional materials that require specific electronic or optical properties. For instance, conjugated polymers incorporating this unit may exhibit enhanced charge transport capabilities, making them suitable for organic electronics applications such as light-emitting diodes (OLEDs) or photovoltaic cells.

In conclusion, 3-(2-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride (CAS No. 2137681-20-8) represents a multifaceted compound with significant potential in both pharmaceutical and material science domains. Its structural features—particularly the oxazole ring, the ethoxyphenyl group, and the reactive sulfonyl fluoride moiety—endow it with diverse chemical functionalities that can be exploited for drug development and advanced material applications. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing complex scientific challenges.